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Compound of Interest

Compound Name: Gelsevirine

Cat. No.: B15591267 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

Gelsevirine, a potent oxindole alkaloid. Adherence to these protocols is essential to mitigate

the significant health risks associated with this compound. Gelsevirine and other alkaloids

from the Gelsemium genus are highly toxic and can cause severe adverse effects, including

respiratory depression, paralysis, and in extreme cases, death.[1][2][3]

Hazard Assessment and Toxicological Data
Gelsevirine is an alkaloid derived from plants of the Gelsemium genus, which are known for

their high toxicity.[1][4] All parts of the Gelsemium plant are considered toxic.[4] The primary

toxic components are indole alkaloids, with Gelsevirine being one of them.[1] Poisoning

primarily affects the nervous, digestive, and respiratory systems, with symptoms that can

include dizziness, nausea, abdominal pain, convulsions, and respiratory failure.[1][2] The

therapeutic dose of these alkaloids is very close to the toxic dose, necessitating extreme

caution during handling.[1]
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Metric Value Source

LD50 (Total Alkaloids of

Gelsemium elegans Benth,

oral, mice)

15 mg/kg [1]

LD50 (Total Alkaloids of

Gelsemium elegans Benth,

intraperitoneal, mice)

4 mg/kg [1]

Observed Toxic Effects

Respiratory depression,

decreased heart rate, lowered

blood pressure, paralysis,

asphyxia.

[1][2]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling Gelsevirine to ensure

the appropriate level of personal protective equipment is utilized. The following PPE is

mandatory for all procedures involving this compound.

PPE Selection Workflow

Preparation Phase PPE Selection & Donning Handling & Disposal Doffing & Hygiene

Handling Gelsevirine Required? Conduct Risk Assessment Review Safety Data Sheet Work in a Certified Chemical Fume Hood Wear Nitrile Gloves (Double Gloving Recommended) Wear a Fully Buttoned Laboratory Coat Wear Chemical Safety Goggles Use a NIOSH-approved Respirator (if potential for aerosolization) Proceed with Handling Gelsevirine Decontaminate Surfaces and Equipment Dispose of Waste in a Labeled Hazardous Waste Container Doff PPE in Correct Order Wash Hands Thoroughly Procedure Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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